![molecular formula C16H16N4O3 B1442148 tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate CAS No. 943313-34-6](/img/structure/B1442148.png)
tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate
Overview
Description
“tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate” is a chemical compound with the molecular formula C16H16N4O3 . It is used in various scientific research and exhibits remarkable properties, aiding in the development of innovative materials, drug discovery, and catalysis.
Molecular Structure Analysis
The molecular structure of this compound consists of a tert-butyl carbamate group attached to a phenyl ring, which is further connected to a 6-cyanopyrimidinyl group via an ether linkage . The average mass of the molecule is 312.323 Da, and the monoisotopic mass is 312.122253 Da .Scientific Research Applications
Synthesis and Chemical Properties
- Asymmetric Mannich Reaction : Tert-butyl phenyl(phenylsulfonyl)methylcarbamate has been synthesized via an asymmetric Mannich reaction, indicating its use in the synthesis of chiral amino carbonyl compounds (Yang, Pan, & List, 2009).
- Photoredox-Catalyzed Cascade Reactions : A photoredox-catalyzed amination using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate has been reported, which establishes a new cascade pathway for assembling a range of 3-aminochromones (Wang et al., 2022).
Applications in Organic Chemistry
- Preparation of Complex Molecules : Tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate has been prepared using a process that offers significant advantages in terms of simplicity, yield, and purification, indicating its potential in industrial applications (Li et al., 2015).
- Synthesis of Indoles : Tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates have been used in the synthesis of indoles with oxygen-bearing substituents, showing the compound's utility in synthesizing heterocyclic compounds (Kondo, Kojima, & Sakamoto, 1997).
Applications in Medicinal Chemistry
- Antimicrobial Activity : Certain derivatives of tert-butyl carbazate, which is structurally related to tert-butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate, have been studied for their antimicrobial activity, suggesting potential applications in pharmaceutical research (Ghoneim & Mohamed, 2013).
Other Applications
- Deprotection of tert-Butyl Carbamates : A study explored the use of aqueous phosphoric acid for the deprotection of tert-butyl carbamates, a process that is environmentally benign and offers good selectivity, indicating its application in organic synthesis (Li et al., 2006).
Mechanism of Action
The mechanism of action of this compound is not specified in the sources I found. Its use in drug discovery suggests it may interact with biological targets, but specific details would depend on the context of the research.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[4-(6-cyanopyrimidin-4-yl)oxyphenyl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3/c1-16(2,3)23-15(21)20-11-4-6-13(7-5-11)22-14-8-12(9-17)18-10-19-14/h4-8,10H,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFROZZXYLXBCBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)OC2=NC=NC(=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60697036 | |
Record name | tert-Butyl {4-[(6-cyanopyrimidin-4-yl)oxy]phenyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60697036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
943313-34-6 | |
Record name | tert-Butyl {4-[(6-cyanopyrimidin-4-yl)oxy]phenyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60697036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.